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Compound of Interest

Compound Name: Disperse red 73

Cat. No.: B103122

For researchers, scientists, and drug development professionals, the selection of high-
performance chemical compounds is paramount. This guide provides an objective comparison
of Disperse Red 73 against key industry-standard disperse dyes, supported by experimental
data and standardized testing protocols. The information presented herein is intended to
facilitate informed decisions in material science, biomedical research, and drug development
applications where disperse dyes may be utilized.

Comparative Fastnhess Performance

Disperse Red 73 is a monoazo disperse dye recognized for its bright, bluish-red hue and its
suitability for dyeing hydrophobic fibers such as polyester.[1] Its performance, particularly its
fastness to various environmental and processing stressors, is a critical factor in its selection
for specific applications. A comparison with other commercially significant red disperse dyes,
such as Disperse Red 60 and Disperse Red 167, provides a valuable benchmark for its
performance.

The fastness properties of disperse dyes are evaluated using standardized methods developed
by the International Organization for Standardization (ISO) and the American Association of
Textile Chemists and Colorists (AATCC). These properties include light fastness (resistance to
fading from light), wash fastness (resistance to laundering), and sublimation fastness
(resistance to vaporizing at high temperatures).[2][3]

Below is a summary of the comparative fastness data for Disperse Red 73 and its alternatives.
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Note: Fastness ratings are typically on a scale of 1 to 5 or 1 to 8, with a higher number
indicating better performance. The performance of disperse dyes can be influenced by the
dyeing process, the substrate, and the dye concentration.[2]

Experimental Protocols

Accurate and reproducible evaluation of disperse dye performance relies on stringent
adherence to standardized experimental protocols. The following are summaries of the key
methodologies used to determine the fastness properties presented in this guide.

Light Fastness (ISO 105-B02)

This method assesses the resistance of a dye to fading when exposed to an artificial light
source that mimics natural daylight.[6]

e Specimen Preparation: A sample of the dyed fabric is prepared according to the standard's
specifications.

e Apparatus: A xenon arc lamp weathering apparatus is utilized as the light source.

e Procedure: The fabric specimen is exposed to the xenon arc light under controlled conditions
of temperature and humidity. This exposure is conducted alongside a set of blue wool

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


http://www.worlddyevariety.com/disperse-dyes/disperse-red-73.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-73.html
https://patents.google.com/patent/CN102127313B/en
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.q-lab.com/education/understanding-reference-materials-used-iso-105-b02
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

reference standards (rated 1-8), which fade at known rates.

o Evaluation: The change in color of the exposed specimen is assessed by comparing it to an
unexposed sample of the same fabric. The light fastness rating is determined by identifying
which blue wool standard exhibits a similar degree of fading.[3]

Prepare Dyed Fabric Specimen

:

Mount Specimen and Blue Wool Standards in Xenon Arc Tester

:

Expose to Controlled Light, Temperature, and Humidity

:

Assess Color Change Against Unexposed Sample

:

Compare Fading to Blue Wool Standards

:

Determine Light Fastness Rating (1-8)

Click to download full resolution via product page

Workflow for Light Fastness Testing (ISO 105-B02)

Wash Fastness (ISO 105-C06)

This test evaluates the resistance of a dye to desorption and abrasion during laundering.[7][8]
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e Specimen Preparation: A specimen of the dyed fabric is sewn together with a multifiber test
fabric, which includes strips of different common fibers (e.g., polyester, cotton, wool).

e Apparatus: An accelerated laundering machine, such as a Launder-Ometer, is used.

e Procedure: The composite specimen is placed in a stainless-steel container with a
standardized detergent solution and stainless-steel balls to simulate mechanical action. The
test is conducted for a specific time and at a controlled temperature.

» Evaluation: After washing, rinsing, and drying, the change in color of the dyed specimen and
the degree of staining on each fiber of the multifiber test fabric are assessed using

standardized gray scales.

Prepare Composite Specimen (Dyed Fabric + Multifiber Fabric)

i

Place in Launder-Ometer with Detergent and Steel Balls

i

Agitate at Controlled Temperature and Time

i

Rinse and Dry the Composite Specimen

P

Assess Color Change of Specimen with Gray Scale Assess Staining of Multifiber Fabric with Gray Scale

Click to download full resolution via product page

Workflow for Wash Fastness Testing (ISO 105-C06)

Sublimation Fastness (ISO 105-P01)
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This method is particularly important for disperse dyes and assesses their resistance to dry
heat.[9]

e Specimen Preparation: A composite specimen is created by placing the dyed fabric in
contact with a specified undyed adjacent fabric (typically polyester).

e Apparatus: A heat press or a sublimation fastness tester is used.

e Procedure: The composite specimen is placed in the heating device at a specified
temperature (e.g., 180°C) and pressure for a set duration.

o Evaluation: The change in color of the original dyed specimen and the degree of staining on
the adjacent undyed fabric are evaluated using gray scales.

Prepare Composite Specimen (Dyed Fabric + Undyed Fabric)

i

Place in Heat Press at Specified Temperature and Pressure

i

Heat for a Defined Duration

i

Remove and Cool the Specimen

D

Assess Color Change of Dyed Specimen with Gray Scale Assess Staining of Undyed Fabric with Gray Scale

Click to download full resolution via product page

Workflow for Sublimation Fastness Testing (ISO 105-P01)
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Biomedical and Toxicological Profile

The relevance of disperse dyes extends beyond textiles, with growing interest in their potential
applications and toxicological profiles in biomedical contexts. As azo dyes, they are part of a
chemical class that has been investigated for roles in drug delivery, bioimaging, and as
antimicrobial agents.[10][11][12][13]

A study evaluating the toxic effects of Disperse Red 73, alongside Disperse Red 60 and
Disperse Red 78, on the early life stages of zebrafish (Danio rerio) revealed that these dyes
can induce biochemical alterations at environmentally realistic concentrations.[14] Specifically,
exposure to Disperse Red 73 was noted to increase acetylcholinesterase (AChE) activity in
zebrafish embryos.[14] This suggests a potential for neurotoxic effects, a critical consideration
for any biomedical application.

The general mechanism of toxicity for some azo dyes involves their metabolic reduction to
aromatic amines, which can be mutagenic and carcinogenic.[15] The toxicological profile of any
disperse dye, including Disperse Red 73, should be carefully evaluated for its intended
application.

Azo Dye-Based Drug Delivery

Azo Prodrug

Enzymatic Action

Azoreductase (e.g., in colon)

Cleavage of Azo Bond

Active Drug Release
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Conceptual Pathway for Azo Dye-Based Prodrug Activation

Conclusion

Disperse Red 73 demonstrates good overall fastness properties, making it a viable candidate
for various applications in material science. Its performance is comparable to some industry
standards, although dyes like Disperse Red 167 offer superior light fastness. For researchers
and professionals in drug development and biomedical fields, the toxicological profile of
Disperse Red 73 warrants careful consideration. While the broader class of azo dyes shows
promise in areas like targeted drug delivery, the specific biological activity and potential toxicity
of Disperse Red 73 necessitate further investigation before its adoption in any in-vivo
applications. This guide provides a foundational benchmark for such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. worlddyevariety.com [worlddyevariety.com]
e 2. benchchem.com [benchchem.com]
¢ 3. benchchem.com [benchchem.com]

e 4. CN102127313B - High-light-fastness red disperse dye composition and use thereof -
Google Patents [patents.google.com]

o 5. worlddyevariety.com [worlddyevariety.com]

e 6. Understanding the Reference Materials Used in ISO 105-B02 | Q-Lab [g-lab.com]
o 7. textilelearner.net [textilelearner.net]

8. chiuvention.com [chiuvention.com]

e 9. benchchem.com [benchchem.com]

e 10. eurekaselect.com [eurekaselect.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b103122?utm_src=pdf-body-img
https://www.benchchem.com/product/b103122?utm_src=pdf-body
https://www.benchchem.com/product/b103122?utm_src=pdf-body
https://www.benchchem.com/product/b103122?utm_src=pdf-body
https://www.benchchem.com/product/b103122?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-73.html
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Fastness_Properties_of_Disperse_Red_354_and_Other_Key_Red_Disperse_Dyes.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Disperse_Brown_1_and_Alternative_Disperse_Dyes_for_Scientific_Applications.pdf
https://patents.google.com/patent/CN102127313B/en
https://patents.google.com/patent/CN102127313B/en
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://www.q-lab.com/education/understanding-reference-materials-used-iso-105-b02
https://textilelearner.net/colour-fastness-to-washing-procedure/
https://chiuvention.com/blog/the-complete-guide-to-color-fastness-to-washing-test
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Sublimation_Fastness_Disperse_Red_11_vs_Disperse_Red_82.pdf
https://www.eurekaselect.com/188283/article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 11. researchgate.net [researchgate.net]

e 12. Biomedical Applications of Aromatic Azo Compounds - PubMed
[pubmed.ncbi.nim.nih.gov]

o 13. Recent Applications of Azo Dyes: A Paradigm Shift from Medicinal Chemistry to
Biomedical Sciences - PubMed [pubmed.ncbi.nim.nih.gov]

e 14. repositorio.unesp.br [repositorio.unesp.br]

» 15. Differential toxicity of Disperse Red 1 and Disperse Red 13 in the Ames test, HepG2
cytotoxicity assay, and Daphnia acute toxicity test - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Disperse Red 73: A Comparative Performance Analysis
for Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103122#benchmarking-disperse-red-73-
performance-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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